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Compound of Interest

Compound Name: BIIB068

Cat. No.: B3025773

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of BIIB068 stock
solutions for use in cell culture experiments. BIIB068 is a potent, selective, and reversible
Bruton's tyrosine kinase (BTK) inhibitor investigated for its potential in autoimmune diseases.[1]

[2113][41[5]

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for BIIB068 are
summarized in the table below.
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Property Value Source
CAS Number 1798787-27-5

Molecular Weight 435.45 g/mol

BTK ICso 1 nM

BTK K_d_ 0.3nM

Solubility in DMSO

> 2.08 mg/mL (= 4.78 mM)

Human Whole Blood BTK

_ 0.12 uM
Phosphorylation ICso
Ramos B cells (BCR mediated
) 0.4 uM
PLCy2 phosphorylation) I1Cso
Human PBMCs (anti-IgD
_ o 0.11 uM
induced B cell activation) ICso
Human PBMCs (anti-IlgM
, o 0.21 uM
induced B cell activation) ICso
Neutrophils (FcyR-mediated
54 nM

ROS production) ICso

Experimental Protocols

Protocol 1: Preparation of High-Concentration BIIB068
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BIIB068 in dimethyl

sulfoxide (DMSO). This high-concentration stock is ideal for long-term storage and subsequent

dilution to working concentrations.

Materials:

» BIIB068 powder

o Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)
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« Sterile microcentrifuge tubes or cryovials
o Vortex mixer

e Sonicator (optional)

Procedure:

» Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination of the stock solution.

» Weighing BIIB068: Accurately weigh the desired amount of BIIB068 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.35 mg of BIIB068.

 Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the BIIB068
powder. For a 10 mM stock, if you weighed 4.35 mg, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the BIIB068 is completely dissolved. If
precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid
dissolution.

 Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the
stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge
tubes or cryovials.

o Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.

Protocol 2: Preparation of BIIB068 Working Solutions for
Cell Culture

This protocol outlines the dilution of the high-concentration DMSO stock solution to final
working concentrations for treating cells in culture.

Materials:
e 10 mM BIIB068 stock solution in DMSO

 Sterile cell culture medium appropriate for your cell line
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 Sterile microcentrifuge tubes
Procedure:

e Thawing Stock Solution: Thaw a single aliquot of the 10 mM BIIB068 DMSO stock solution
at room temperature.

 Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations,
it is recommended to perform an intermediate dilution. For example, dilute the 10 mM stock
1:100 in sterile cell culture medium to create a 100 uM intermediate stock.

o Final Dilution: Further dilute the intermediate stock (or the main stock if preferred) into the
final volume of cell culture medium to achieve the desired working concentration. For
example, to make a final concentration of 1 uM in 1 mL of medium, add 10 pL of the 100 uM
intermediate stock.

o Vehicle Control: It is crucial to include a vehicle control in your experiments. This should
contain the same final concentration of DMSO as the BIIB068-treated samples.

o Immediate Use: Add the final working solution to your cell cultures immediately after
preparation.

Visualizations
Signaling Pathway of BIIB068 Inhibition

BIIB068 is a potent inhibitor of Bruton's tyrosine kinase (BTK), a critical enzyme in the B-cell
receptor (BCR) and Fc receptor (FCR) signaling pathways. Inhibition of BTK by BIIB068 blocks
downstream signaling events, including the phosphorylation of phospholipase C gamma 2
(PLCy2), which ultimately leads to a reduction in B-cell activation, proliferation, and
inflammatory responses.
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1. Weigh BIIB068 Powder

'

2. Dissolve in DMSO

'

3. Vortex to Mix

'

4. Aliquot into Single-Use Tubes

'

5. Store at -20°C or -80°C

'

6. Thaw a Single Aliquot

'

7. Dilute in Cell Culture Medium

'

8. Treat Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

